Cas no 32902-85-5 (Benzenamine, N-butyl-2,4,6-trinitro-)

• Product Name: Benzenamine, N-butyl-2,4,6-trinitro-
• CAS No: 32902-85-5
• MF: C₁₀H₁₂N₄O₆
• MW: 284.225481987
• CID: 2822306
• Update Time: 2023-08-07

Benzenamine, N-butyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-2,4,6-trinitro-
• N-Butyl-2,4,6-trinitrobenzenamine
• N-(2,4,6-trinitrophenyl)-butylamine
• Butyl(2,4,6-trinitrophenyl)amineanion

• Inchi： 1S/C10H12N4O6/c1-2-3-4-11-10-8(13(17)18)5-7(12(15)16)6-9(10)14(19)20/h5-6,11H,2-4H2,1H3
• InChI Key： LDTHUMAMJMEYMU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1NCCCC)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 3.2
• Topological Polar Surface Area: 150